Cas no 1704108-23-5 (1-3-chloro-4-(trifluoromethyl)phenylcyclohexan-1-amine)

• Product Name: 1-3-chloro-4-(trifluoromethyl)phenylcyclohexan-1-amine
• CAS No: 1704108-23-5
• MF: C₁₃H₁₅ClF₃N
• MW: 277.713113069534
• CID: 5977429
• PubChem ID: 165684352
• Update Time: 2025-10-11

1-3-chloro-4-(trifluoromethyl)phenylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-chloro-4-(trifluoromethyl)phenylcyclohexan-1-amine
• EN300-1940772
• 1-[3-chloro-4-(trifluoromethyl)phenyl]cyclohexan-1-amine
• 1704108-23-5

• Inchi： 1S/C13H15ClF3N/c14-11-8-9(4-5-10(11)13(15,16)17)12(18)6-2-1-3-7-12/h4-5,8H,1-3,6-7,18H2
• InChI Key： PGQQRHZKUGGFOA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C1(CCCCC1)N

Computed Properties

• Exact Mass: 277.0845117g/mol
• Monoisotopic Mass: 277.0845117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-3-chloro-4-(trifluoromethyl)phenylcyclohexan-1-amine

1-3-Chloro-4-(Trifluoromethyl)Phenylcyclohexan-1-Amine

The compound 1704108-23-5, also known as 1-3-chloro-4-(trifluoromethyl)phenylcyclohexan-1-amine, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a chloro group, a trifluoromethyl group, and an amine group attached to a cyclohexane ring. The presence of these groups imparts distinct chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 1-3-chloro-4-(trifluoromethyl)phenylcyclohexan-1-amine in the development of novel therapeutic agents. Its structure suggests potential applications in the field of central nervous system (CNS) drug discovery, particularly in targeting neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. The trifluoromethyl group is known to enhance lipophilicity, which can improve drug absorption and bioavailability, while the chloro group may contribute to selectivity in binding to specific receptor sites.

One of the most promising aspects of this compound is its ability to modulate monoamine oxidase (MAO) activity. MAO enzymes are critical in the metabolism of neurotransmitters like dopamine and serotonin, and their inhibition has been shown to alleviate symptoms of neurodegenerative disorders. Preclinical studies have demonstrated that 1704108-23-5 exhibits selective inhibition of MAO-B isoforms, which are particularly relevant in Parkinson's disease. This selectivity reduces the risk of side effects associated with non-selective MAO inhibitors, such as hypertension and serotonin syndrome.

Furthermore, the cyclohexane ring in 1-3-chloro-4-(trifluoromethyl)phenylcyclohexan-1-amine provides structural rigidity, which can enhance molecular stability and improve pharmacokinetic profiles. This feature is advantageous in drug design, as it can lead to longer-lasting therapeutic effects with reduced dosing frequency. Recent advancements in computational chemistry have enabled researchers to optimize the compound's structure for improved efficacy and reduced toxicity, paving the way for its potential use in clinical trials.

The synthesis of 1704108-23-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoromethyl group via electrophilic substitution and subsequent amine functionalization are critical steps that require precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic pathways to enhance scalability and cost-effectiveness, making this compound more accessible for large-scale production.

In terms of safety and toxicity, preliminary studies indicate that 1704108-23-5 has a favorable safety profile at therapeutic doses. However, further investigations are needed to fully characterize its long-term effects and potential for off-target interactions. Regulatory agencies emphasize the importance of thorough preclinical testing to ensure that novel compounds meet stringent safety standards before advancing to human trials.

Looking ahead, the development of 1704108-23-5 represents a significant step forward in the quest for innovative treatments for CNS disorders. Its unique combination of functional groups, coupled with advancements in synthetic chemistry and pharmacological testing, positions it as a promising candidate for future therapeutic interventions. As research continues to uncover its full potential, this compound may play a pivotal role in addressing some of the most challenging medical conditions facing society today.